Cas no 1805354-15-7 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805354-15-7
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4861692
• Update Time: 2025-05-26

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-3-13-7(8(10)11)5(2-12)6(4)9/h3,8H,2,12H2,1H3
• InChI Key： LTWJCIPYBZTJKB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CN=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine

Comprehensive Overview of 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805354-15-7)

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine (CAS No. 1805354-15-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring an aminomethyl group, enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated compounds and heterocyclic building blocks has positioned 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine as a focal point in modern research. Fluorine incorporation, a trending topic in medicinal chemistry, improves metabolic stability and bioavailability, aligning with the demand for next-generation therapeutics. Researchers are particularly intrigued by its potential in kinase inhibitor development and crop protection agents, addressing global challenges like drug resistance and sustainable agriculture.

From a synthetic perspective, the bromo substituent in this compound offers a strategic handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. This adaptability is crucial for constructing complex molecules, a recurring theme in high-impact journals and patent literature. Additionally, the difluoromethyl group’s role in modulating lipophilicity and electronic properties resonates with current AI-driven drug design trends, where computational tools prioritize such motifs.

Environmental and regulatory considerations further elevate the relevance of CAS No. 1805354-15-7. With increasing scrutiny on green chemistry practices, this compound’s efficient synthesis routes—often involving catalytic methods or flow chemistry—align with industry shifts toward sustainable production. Its non-hazardous profile (under standard handling conditions) also makes it a preferred choice for industrial-scale applications.

In summary, 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)-5-methylpyridine exemplifies the intersection of innovation and practicality. Its structural features cater to pressing needs in life sciences and material engineering, while its synthetic flexibility supports cutting-edge research. As the scientific community continues to explore tailored molecular architectures, this compound stands out as a cornerstone for future breakthroughs.